N1-(5,5-dioxido-2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-N2-(thiophen-2-ylmethyl)oxalamide

• IUPAC Name: N'-[2-(4-methylphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-N-(thiophen-2-ylmethyl)oxamide
• InChI: InChI=1S/C19H18N4O4S2/c1-12-4-6-13(7-5-12)23-17(15-10-29(26,27)11-16(15)22-23)21-19(25)18(24)20-9-14-3-2-8-28-14/h2-8H,9-11H2,1H3,(H,20,24)(H,21,25)
• InChI Key: LOMBQLGMUFHJIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=C3CS(=O)(=O)CC3=N2)NC(=O)C(=O)NCC4=CC=CS4
• Molecular Formula: C19H18N4O4S2
• Molecular Weight: 430.5 g/mol

Description

The compound “N1-(5,5-dioxido-2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-N2-(thiophen-2-ylmethyl)oxalamide” is a complex organic molecule. It is a derivative of pyrazole, a class of organic compounds characterized by a 5-membered aromatic ring containing three carbon atoms and two nitrogen atoms.

Synthesis Analysis

The synthesis of such compounds often involves reactions of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido. In some cases, thiazoles and 1,3,4-thiadiazoles are obtained from 2-bromo-1- (5-methyl-1- (p-tolyl)-1H-1,2,3-triazol-4-yl)ethanone and some reagents such as hydrazonoyl chlorides and halo ketones.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic methods. For instance, 1H NMR spectroscopy can provide information about the types of hydrogen atoms present in the molecule and their environment.

Chemical Reactions Analysis

The chemical reactions involving this compound could be complex due to the presence of multiple reactive sites. The pyrazole ring, for instance, can undergo various reactions, including acylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be inferred from its structure and the types of functional groups it contains. For example, the presence of the pyrazole ring suggests that the compound might exhibit aromaticity.

Scientific Research Applications

Antileishmanial Activity

Pyrazole-bearing compounds have shown potent antileishmanial activities. For example, a compound similar to the one displayed superior antipromastigote activity, which was more active than the standard drugs miltefosine and amphotericin B deoxycholate.

Antimalarial Activity

These compounds also exhibit antimalarial activities. .

Antibacterial Activity

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Antifungal Activity

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Antiparasitic Activity

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Anti-inflammatory Activity

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Antidepressant Activity

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Anticonvulsant Activity

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Future Directions

The future directions for research on this compound could include further exploration of its biological activities and potential applications in medicine or other fields. Given the wide range of activities exhibited by pyrazole derivatives, this compound could be a promising candidate for further study.